Cas no 1011389-03-9 (6-(3-methoxyphenyl)-3-methyl-1,2oxazolo5,4-bpyridine-4-carboxylic acid)

• Product Name: 6-(3-methoxyphenyl)-3-methyl-1,2oxazolo5,4-bpyridine-4-carboxylic acid
• CAS No: 1011389-03-9
• MF: C₁₅H₁₂N₂O₄
• MW: 284.266783714294
• MDL: MFCD09473905
• CID: 3158945
• PubChem ID: 29091422
• Update Time: 2025-05-20

6-(3-methoxyphenyl)-3-methyl-1,2oxazolo5,4-bpyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-(3-methoxyphenyl)-3-methylisoxazolo[5,4-b]pyridine-4-carboxylic acid
• 6-(3-methoxyphenyl)-3-methyl-1,2oxazolo5,4-bpyridine-4-carboxylic acid
• AKOS005169308
• EN300-232386
• LQB38903
• MFCD09473905
• STL414796
• 6-(3-methoxyphenyl)-3-methylisoxazolo[5,4-b]pyridine-4-carboxylicacid
• 6-(3-Methoxyphenyl)-3-methyl-isoxazolo[5,4-b]pyridine-4-carboxylic acid
• 6-(3-methoxyphenyl)-3-methyl-[1,2]oxazolo[5,4-b]pyridine-4-carboxylic acid
• 1011389-03-9
• 6-(3-methoxyphenyl)-3-methyl[1,2]oxazolo[5,4-b]pyridine-4-carboxylic acid

• MDL： MFCD09473905
• Inchi： 1S/C15H12N2O4/c1-8-13-11(15(18)19)7-12(16-14(13)21-17-8)9-4-3-5-10(6-9)20-2/h3-7H,1-2H3,(H,18,19)
• InChI Key： SKQFCUWDGACFKI-UHFFFAOYSA-N
• SMILES： O1C2C(C(C)=N1)=C(C(=O)O)C=C(C1C=CC=C(C=1)OC)N=2

Computed Properties

• Exact Mass: 284.07970687Da
• Monoisotopic Mass: 284.07970687Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 85.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 6-(3-methoxyphenyl)-3-methyl-1,2oxazolo5,4-bpyridine-4-carboxylic acid

6-(3-Methoxyphenyl)-3-methyl-1,2oxazolo[5,4-b]pyridine-4-carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 1011389-03-9, known as 6-(3-methoxyphenyl)-3-methyl-1,2oxazolo[5,4-b]pyridine-4-carboxylic acid, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of oxazolopyridines, which are heterocyclic aromatic compounds characterized by their unique structural features and versatile reactivity. The oxazolo[5,4-b]pyridine core of this molecule is particularly notable for its ability to participate in a wide range of chemical reactions, making it a valuable building block in organic synthesis.

Recent advancements in synthetic chemistry have enabled the precise construction of complex molecules like 6-(3-methoxyphenyl)-3-methyl-1,2oxazolo[5,4-b]pyridine-4-carboxylic acid. Researchers have employed innovative methodologies such as microwave-assisted synthesis and catalytic cross-coupling reactions to streamline the production process. These techniques not only enhance the efficiency of synthesis but also contribute to the sustainability of chemical manufacturing by reducing waste and energy consumption.

The methoxyphenyl substituent present in this compound plays a crucial role in modulating its electronic properties and reactivity. Studies have shown that the presence of the methoxy group significantly influences the molecule's ability to engage in π-π interactions, which are critical in many biochemical processes. This makes 6-(3-methoxyphenyl)-3-methyl-1,2oxazolo[5,4-b]pyridine-4-carboxylic acid a promising candidate for applications in drug discovery and materials science.

One of the most exciting developments involving this compound is its potential use in the design of advanced materials with tailored electronic properties. For instance, researchers have explored its application as a component in organic light-emitting diodes (OLEDs) due to its ability to emit light at specific wavelengths when subjected to an electric current. The carboxylic acid functional group further enhances its compatibility with various polymer matrices, making it suitable for use in flexible electronics.

In addition to its material science applications, 6-(3-methoxyphenyl)-3-methyl-1,2oxazolo[5,4-b]pyridine-4-carboxylic acid has shown promise in medicinal chemistry. Preclinical studies have demonstrated its potential as an inhibitor of certain enzymes involved in disease pathways. The oxazolo[5,4-b]pyridine core has been identified as a key structural element responsible for its bioactivity, suggesting that further modifications could lead to more potent drug candidates.

The synthesis of this compound involves a series of carefully optimized steps that highlight the ingenuity of modern organic chemistry. Starting from readily available starting materials such as o-xylene and phthalonitrile derivatives, chemists employ multi-component reactions and selective functional group transformations to assemble the molecule's intricate architecture. The use of protecting groups and advanced purification techniques ensures high yields and excellent purity levels.

From an environmental standpoint, the development of efficient synthetic routes for 6-(3-methoxyphenyl)-3-methyl-1,2oxazolo[5,4-b]pyridine-4-carboxylic acid aligns with the growing demand for sustainable chemical processes. By minimizing the use of hazardous reagents and maximizing atom economy, these methods contribute to reducing the ecological footprint associated with chemical manufacturing.

In conclusion, 6-(3-methoxyphenyl)-3-methyl-1,2oxazolo[5,4-b]pyridine-4-carboxylic acid represents a remarkable example of how cutting-edge research can lead to innovative solutions across multiple disciplines. Its unique structure and versatile properties make it a valuable asset in both academic and industrial settings. As ongoing research continues to uncover new applications for this compound, its significance in the scientific community is expected to grow further.